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Compound of Interest

Compound Name: 5-Bromopicolinonitrile

Cat. No.: B014956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Bromopicolinonitrile (CAS No: 97483-77-7). The following sections detail the physical and

chemical properties, associated hazards, recommended handling procedures, emergency

protocols, and proper disposal methods. This document is intended to serve as an essential

resource for laboratory personnel and drug development professionals to ensure a safe

working environment.

Chemical and Physical Properties
5-Bromopicolinonitrile is a white to off-white solid organic compound.[1] It is utilized as a

biochemical reagent in life science research.[2][3][4] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Bromopicolinonitrile
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Property Value Reference

CAS Number 97483-77-7 [2][5]

Molecular Formula C6H3BrN2 [1][2]

Molecular Weight 183.01 g/mol [2][6]

Appearance White to off-white solid [1]

Melting Point 88 - 92 °C [1]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents

Soluble in common organic

solvents (e.g.,

dichloromethane, chloroform)

[1]

Topological Polar Surface Area 36.7 Å² [6]

XLogP3-AA 1.6 [6]

Hazard Identification and Classification
5-Bromopicolinonitrile is classified as a hazardous substance.[5] It is crucial to understand its

potential health effects to ensure safe handling.

GHS Classification:

Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.[5]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[5]

Serious Eye Damage/Eye Irritation (Category 1), H318: Causes serious eye damage.[5]

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),

H335: May cause respiratory irritation.[5]

Signal Word: Danger[5]

Hazard Statements:
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H301: Toxic if swallowed.[5]

H315: Causes skin irritation.[5]

H318: Causes serious eye damage.[5]

H335: May cause respiratory irritation.[5]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 5-Bromopicolinonitrile.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn at all times when working

with this compound.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).

Skin Protection
Wear fire/flame resistant and impervious

clothing. Handle with impervious gloves.

Respiratory Protection

Use a NIOSH-approved respirator or equivalent

if exposure limits are exceeded or if irritation or

other symptoms are experienced.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5][8]

Wash hands thoroughly after handling.[5][8]

Do not eat, drink, or smoke when using this product.[5][8]

Use only outdoors or in a well-ventilated area.[5]

Minimize dust generation and accumulation.

Use non-sparking tools and take precautionary measures against static discharge.[9]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]

Store locked up.[5]

Handle under an inert gas and protect from moisture.[8]

Experimental and Emergency Response Workflows
The following diagrams illustrate standardized workflows for handling 5-Bromopicolinonitrile
in various situations.
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General Handling Workflow for 5-Bromopicolinonitrile

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Container

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory handling workflow.
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Emergency Spill Response Workflow

Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Spillage Using Non-Sparking Tools

Place in a Labeled, Sealed Container for Disposal

Clean Spill Area

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency spill response workflow.
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First Aid Workflow for Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Take Off Contaminated Clothing Rinse Cautiously with Water for Several Minutes Rinse Mouth

Keep at Rest in a Comfortable Position for Breathing

Seek Immediate Medical Attention

Wash with Plenty of Soap and Water

If Irritation Occurs, Get Medical Advice

Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing

Get Immediate Medical Attention

Do NOT Induce Vomiting

Call a POISON CENTER or Doctor Immediately

Click to download full resolution via product page

Caption: First aid workflow for exposure.

First Aid Measures
Immediate action is required in case of exposure to 5-Bromopicolinonitrile.

Table 3: First Aid Procedures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[5] Call a

POISON CENTER or doctor if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

[7] Wash with plenty of soap and water.[5] If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Ingestion

Rinse mouth.[5] Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen bromide.

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[7] Avoid dust formation.[7] Avoid

breathing vapors, mist, or gas.[7] Ensure adequate ventilation.[7] Evacuate personnel to safe

areas.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[9]
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Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations.[5] Waste should be handled by an approved waste disposal plant.

Toxicological Information
While specific LD50 and LC50 data are not readily available in the provided search results, the

GHS classification indicates that 5-Bromopicolinonitrile is toxic if swallowed.[5] It is also

known to cause skin irritation, serious eye damage, and respiratory tract irritation.[5]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No data available.

Incompatible Materials: No data available.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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